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Compound of Interest

Compound Name: Foslinanib
CAS No.: 1256037-60-1
Cat. No.: B607536
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, use, and disposal of
Foslinanib (also known as CVM-1118 or TRX-818), a potent, orally bioavailable antineoplastic
agent.[1][2][3][4][5][6] As a cytotoxic compound, Foslinanib requires stringent safety protocols
to minimize exposure and ensure a safe laboratory environment. Adherence to these
procedures is critical for personnel safety and regulatory compliance.

Hazard Identification and Risk Assessment

Foslinanib is an investigational drug with antineoplastic properties, and like many cytotoxic
substances, it should be handled as a hazardous material.[1][2] While a specific Safety Data
Sheet (SDS) with detailed quantitative toxicity data for Foslinanib is not publicly available, its
classification as a cytotoxic agent necessitates the highest level of precaution.

Assumed Hazards:

o Toxicity: May be toxic if ingested, inhaled, or absorbed through the skin.
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« [rritation: May cause skin, eye, and respiratory tract irritation.

e Long-term Effects: Potential for carcinogenic, mutagenic, or teratogenic effects with repeated
or prolonged exposure.

A thorough risk assessment should be conducted before any new experimental protocol
involving Foslinanib is initiated.

Personal Protective Equipment (PPE)

The following table outlines the minimum PPE requirements for handling Foslinanib. All PPE
should be donned before handling the compound and removed in a designated area to prevent
the spread of contamination.

Required Personal Protective Equipment

Task

(PPE)

Double chemotherapy-rated gloves, disposable
Handling solid Foslinanib (weighing, gown (with back closure), N95 or higher
reconstitution) respirator, and eye protection (safety glasses

with side shields or goggles).

Double chemotherapy-rated gloves, disposable
) ) o gown, and eye protection. Work should be
Handling solutions of Foslinanib ) » )
performed in a certified chemical fume hood or

biological safety cabinet.

L _ Double chemotherapy-rated gloves, disposable
Administering to animals )
gown, and eye protection.

) o Double chemotherapy-rated gloves, disposable
Cleaning and decontamination _
gown, and eye protection.

Engineering Controls

To minimize airborne exposure and contamination, all work with solid or concentrated solutions
of Foslinanib must be conducted in a designated controlled area with appropriate engineering
controls.
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Control Measure Specification

All weighing, reconstitution, and handling of
o Foslinanib powder must be performed in a
Ventilation - .
certified chemical fume hood or a Class Il

biological safety cabinet.

A specific area of the laboratory should be
) designated for the handling of Foslinanib. This
Designated Area ) )
area should be clearly marked with warning

signs.

An eyewash station and safety shower must be

Safety Equipment ] o ) ]
readily accessible in the immediate work area.

Spill Management

In the event of a Foslinanib spill, immediate and appropriate action is crucial to prevent
exposure and contamination. A spill kit specifically for cytotoxic drugs should be readily

available.
Spill Size Immediate Actions Decontamination Procedure
1. Carefully clean the area with
) an appropriate deactivating
1. Alert personnel in the i
) ) solution (e.g., 10% bleach
) immediate area. 2. Don ) )
Small Spill (<5 mL or a few ) ) solution), followed by sterile
o appropriate PPE. 3. Contain
milligrams) o water. 2. Place all
the spill with absorbent pads ] o
o contaminated materials in a
from the spill kit. _
designated hazardous waste
container.
1. Evacuate the area o
) ) ) Decontamination should be
immediately. 2. Restrict access .
) ] performed by trained
Large Spill (>5 mL or several to the spill area. 3. Contact the ]
N o ] personnel (e.g., EHS) following
milligrams) institution's Environmental ] o
established institutional
Health and Safety (EHS)
protocols.
department.
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Disposal Plan

All waste contaminated with Foslinanib must be disposed of as hazardous chemical waste in

accordance with institutional and regulatory guidelines.

Waste Type

Disposal Container

Disposal Procedure

Solid Foslinanib

Labeled, sealed, and puncture-
resistant hazardous waste

container.

Dispose of through the
institutional hazardous waste

program.

Contaminated Labware (e.g.,

pipette tips, tubes)

Labeled, sealed, and puncture-
resistant hazardous waste

container.

Dispose of through the
institutional hazardous waste

program.

Contaminated PPE (gloves,

Labeled, sealed biohazard bag

placed inside a rigid hazardous

Dispose of through the

institutional hazardous waste

gowns) )
waste container. program.
Dispose of through the
o Labeled, leak-proof hazardous  institutional hazardous waste
Liquid Waste

waste container.

program. Do not pour down

the drain.

Experimental Protocol: Reconstitution of Solid

Foslinanib

This protocol outlines the steps for safely reconstituting solid Foslinanib for in vitro or in vivo

studies.

Materials:

Solid Foslinanib

Sterile vials

Appropriate solvent (e.g., DMSO, PBS)

Calibrated pipettes and sterile, filtered pipette tips
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e Personal Protective Equipment (as specified in the PPE table)
e Chemical fume hood or biological safety cabinet
e Hazardous waste containers
Procedure:
e Preparation:
o Don all required PPE.

o Prepare the designated work area within the chemical fume hood by covering the surface
with absorbent, plastic-backed pads.

o Assemble all necessary materials.
e Reconstitution:

o Carefully weigh the required amount of solid Foslinanib in a tared, sterile vial inside the
chemical fume hood.

o Slowly add the specified volume of solvent to the vial containing the Foslinanib powder.

o Gently swirl the vial to dissolve the compound completely. Avoid shaking to prevent
aerosol generation.

» Aliquoting and Storage:
o If necessary, aliquot the reconstituted solution into smaller, clearly labeled sterile vials.

o Store the stock solution and aliquots at the recommended temperature (typically -20°C or
-80°C) in a designated and labeled freezer.

o Decontamination and Waste Disposal:

o Wipe down all surfaces and equipment used with a deactivating solution followed by
sterile water.
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o Dispose of all contaminated materials (e.g., weigh paper, pipette tips, vials, absorbent
pads, PPE) in the appropriate hazardous waste containers.

o Remove PPE in the designated area and wash hands thoroughly.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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